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Abstract
Ac-VEID-CHO, chemically known as N-acetyl-L-valyl-L-alpha-glutamyl-L-isoleucyl-L-aspart-1-

al, is a potent, cell-permeable peptide aldehyde inhibitor of caspases, with a particular potency

for caspase-6.[1][2][3][4] This technical guide provides a comprehensive overview of Ac-VEID-
CHO, including its mechanism of action, biochemical properties, and applications in research.

Detailed experimental protocols for its use in assessing caspase activity are provided,

alongside visual representations of relevant signaling pathways and experimental workflows to

aid researchers, scientists, and drug development professionals in their understanding and

utilization of this critical research tool.

Introduction
Caspases, a family of cysteine-aspartic proteases, are central to the execution of apoptosis

(programmed cell death) and are also implicated in inflammation and neurodegenerative

diseases.[4][5] Caspase-6, an executioner caspase, plays a significant role in the apoptotic

cascade and has been identified as a key player in the pathogenesis of neurodegenerative

conditions such as Huntington's and Alzheimer's diseases.[1][4][6] Ac-VEID-CHO serves as a

valuable tool for studying the roles of caspase-6 in these processes by providing a means to

selectively inhibit its activity.
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Ac-VEID-CHO is a synthetic tetrapeptide that corresponds to the cleavage site of one of the

key substrates of caspase-6, Lamin A/C.[7][8] The aldehyde group (-CHO) at the C-terminus of

the peptide forms a reversible covalent bond with the catalytic cysteine residue in the active

site of the caspase, thereby inhibiting its proteolytic activity.[9]

Chemical Information
Property Value

Full Chemical Name
N-acetyl-L-valyl-L-alpha-glutamyl-L-isoleucyl-L-

aspart-1-al

Synonyms Ac-Val-Glu-Ile-Asp-CHO, VEID-CHO

Molecular Formula C22H36N4O9

Molecular Weight 500.54 g/mol [2]

CAS Number 319494-39-8[2]

Inhibitory Activity
Ac-VEID-CHO exhibits potent inhibition of caspase-6. However, it also shows significant

activity against other caspases, particularly caspase-3. Its selectivity should be taken into

consideration when designing experiments.

Target IC50 (nM)

Caspase-6 16.2[2][6][10][11]

Caspase-3 13.6[2][6][10][11]

Caspase-7 162.1[2][6][10][11]

IC50 values represent the concentration of inhibitor required to reduce enzyme activity by 50%.

Signaling Pathways
Caspase-6 is an executioner caspase activated downstream of initiator caspases in both the

intrinsic and extrinsic apoptotic pathways. Its inhibition by Ac-VEID-CHO can block the final
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stages of apoptosis.
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Figure 1: Simplified Caspase Activation Pathway in Apoptosis
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Figure 2: Role of Caspase-6 in Neurodegenerative Disease
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Figure 3: Experimental Workflow for Caspase-6 Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

